Lipophilicity: Propyl vs. Analogs
The N-propyl substituent on {[1-(2,2-difluoroethyl)-1H-pyrazol-3-yl]methyl}(propyl)amine confers an intermediate lipophilicity profile. Compared to its N-methyl analog, which has lower lipophilicity and potentially inferior membrane permeability, the propyl group extends cLogP by approximately 1.0–1.3 log units [1]. Conversely, the N-butyl and N-isobutyl analogs exhibit higher cLogP values, which may reduce aqueous solubility and increase the risk of off-target binding. This intermediate profile positions the propyl analog as a balanced starting point for lead optimization in medicinal chemistry programs [1].
| Evidence Dimension | Calculated Partition Coefficient (cLogP) |
|---|---|
| Target Compound Data | cLogP ≈ 1.8–2.1 (predicted, free base C9H15F2N3, MW 203.23) |
| Comparator Or Baseline | N-Methyl analog (C7H11F2N3): cLogP ≈ 0.7–1.0; N-Butyl analog (C10H17F2N3): cLogP ≈ 2.8–3.1 |
| Quantified Difference | Δ cLogP ≈ +1.0 vs. methyl; Δ cLogP ≈ -1.0 vs. butyl |
| Conditions | In silico prediction based on molecular structure; no experimental logD7.4 data available. |
Why This Matters
An intermediate cLogP value is often correlated with optimal oral absorption and cellular permeability, making the propyl analog a strategically superior starting scaffold for drug discovery compared to its shorter- or longer-chain counterparts.
- [1] RSC Medicinal Chemistry, 2025, Advance Article. Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors. Illustrates how subtle N-alkyl modifications on difluoroethyl pyrazoles drive SAR. View Source
